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Compound of Interest

Compound Name: 2,4-Dibromo-5-methoxyphenol

Cat. No.: B15290232 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: This document serves as a technical guide on the thermochemical properties of

2,4-Dibromo-5-methoxyphenol. It is important to note that a comprehensive search of publicly

available scientific literature and databases did not yield specific experimental or computational

thermochemical data (e.g., enthalpy of formation, entropy, heat capacity) for this particular

compound. The information presented herein is based on data for structurally related isomers

and general principles of thermochemical analysis for phenolic compounds.

Introduction
2,4-Dibromo-5-methoxyphenol is a halogenated aromatic compound with potential

applications in organic synthesis and medicinal chemistry. A thorough understanding of its

thermochemical properties is crucial for process development, safety assessment, and the

prediction of its chemical behavior. This guide provides an overview of the available information

and outlines general methodologies for the determination of these essential parameters.

Physicochemical and Thermochemical Data
Due to the absence of specific data for 2,4-Dibromo-5-methoxyphenol, the following table

summarizes the available physical properties for the closely related isomer, 2-Bromo-5-

methoxyphenol. These values may serve as an initial estimate but should be used with caution

as positional isomerism can significantly influence these properties.
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Property
Value (for 2-Bromo-5-
methoxyphenol)

Reference

Molecular Formula C₇H₇BrO₂ [1][2]

Molecular Weight 203.03 g/mol [1][2]

Melting Point 152 °C [1]

Boiling Point 253.3 °C at 760 mmHg [1]

Density 1.585 g/cm³ [1]

LogP 2.16330 [1]

Note: The thermochemical properties for many organic compounds, including halogenated

phenols, can be determined experimentally or computationally. For instance, the standard

molar enthalpies of formation for several methoxyphenol and dimethoxyphenol isomers have

been determined using static bomb combustion calorimetry and Calvet microcalorimetry[3].

Experimental Protocols for Thermochemical
Analysis
While specific experimental protocols for 2,4-Dibromo-5-methoxyphenol are not available, the

following are standard methodologies used for determining the thermochemical properties of

solid organic compounds.

Combustion Calorimetry
This technique is used to determine the enthalpy of combustion, from which the standard

enthalpy of formation can be derived.
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Experimental Workflow: Combustion Calorimetry

Sample Preparation Calorimetry Data Analysis

Weigh Sample Pelletize Sample Place in Crucible Assemble Bomb
(with O2) Place in Calorimeter Ignite Sample Measure Temperature

Change
Apply Corrections
(e.g., fuse ignition)

Calculate Energy of
Combustion

Calculate Enthalpy of
Combustion & Formation

Experimental Workflow: Differential Scanning Calorimetry (DSC)

Sample Preparation DSC Measurement

Data Analysis

Weigh Sample Seal in Pan Load Sample & Reference
Pans into DSC Heat at a Controlled Rate Measure Differential

Heat Flow Generate Thermogram

Integrate Peaks
(Enthalpy)

Determine Heat Capacity
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Plausible Synthesis of 2,4-Dibromo-5-methoxyphenol

3-Methoxyphenol

Hydroxyl Protection
(e.g., Acetylation)

Protected
3-Methoxyphenol

Bromination
(e.g., NBS or Br2)

Protected
2,4-Dibromo-5-methoxyphenol

Deprotection

2,4-Dibromo-5-methoxyphenol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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